Cas no 1148048-41-2 ((1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate)

• Product Name: (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• CAS No: 1148048-41-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6792504
• PubChem ID: 25268409
• Update Time: 2026-03-12

(1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DBOGUJDUACLSTB-DJLDLDEBSA-N
• SCHEMBL1273976
• 1148048-41-2
• F98005
• CS-0089175
• tert-butyl(1R,3R,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• (1R,3R,5R)-tert-Butyl3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• tert-butyl (1R,3R,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8(6-13)4-7-5-9(7)12/h7-9,13H,4-6H2,1-3H3/t7-,8+,9+/m0/s1
• InChI Key： DBOGUJDUACLSTB-DJLDLDEBSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](CO)C[C@H]2C[C@@H]12)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

Overview of (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1148048-41-2)

(1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1148048-41-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural versatility.

The (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate molecule features a tert-butyl group attached to a carboxylate moiety, along with a hydroxymethyl group and an azabicyclo[3.1.0]hexane ring system. The specific stereochemistry of this compound, denoted by the (1R,3R,5R) configuration, plays a crucial role in its biological activity and pharmacological profile.

Recent studies have highlighted the potential of (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate in various therapeutic areas. One notable application is in the development of novel drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and its neuroprotective properties make it an attractive candidate for further investigation.

In addition to its potential in neurological disorders, (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate has shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings suggest that (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate may have potential as a lead compound for the development of new anticancer agents.

The synthesis of (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate involves several intricate steps that require precise control over reaction conditions and stereochemistry. Researchers have developed various synthetic routes to access this compound, including asymmetric synthesis methods that ensure the correct stereochemical configuration is achieved. These synthetic strategies are essential for producing high-purity material suitable for further biological evaluation.

One of the key challenges in working with (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate is its stability under different conditions. The presence of functional groups such as the hydroxymethyl and carboxylate moieties can make the compound susceptible to degradation or unwanted side reactions. Therefore, careful handling and storage protocols are necessary to maintain its integrity and ensure consistent results in experimental settings.

The biological activity of (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate has been extensively studied using a variety of in vitro and in vivo models. In cell-based assays, this compound has been shown to exhibit potent activity against specific targets relevant to neurological disorders and cancer. For example, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease pathology.

Furthermore, (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate has demonstrated neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells exposed to toxic stimuli. These findings suggest that this compound may have dual therapeutic potential as both a disease-modifying agent and a symptomatic treatment for neurological conditions.

In the context of cancer research, (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate has been evaluated for its ability to induce apoptosis in cancer cells while sparing normal cells. Mechanistic studies have revealed that this compound can disrupt key signaling pathways involved in cell cycle regulation and apoptosis induction, making it a promising candidate for further development as an anticancer agent.

Despite its promising properties, (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate still faces several challenges before it can be translated into clinical applications. One major hurdle is optimizing its pharmacokinetic properties to ensure adequate bioavailability and distribution to target tissues. Additionally, comprehensive toxicity studies are required to assess the safety profile of this compound before it can be advanced into clinical trials.

To address these challenges, researchers are exploring various strategies such as prodrug design and nanoparticle formulations to enhance the delivery and efficacy of (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate in vivo. These approaches aim to improve drug stability, reduce side effects, and achieve more targeted delivery to diseased tissues.

In conclusion, (1R,3R,5R)-tert-Butyl 3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1148048-41-2) is a promising compound with significant potential in multiple therapeutic areas including neurological disorders and cancer research. Its unique structural features and biological activities make it an attractive candidate for further development as a novel therapeutic agent.